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Compound of Interest

Compound Name: 1-Amino-2-propanol

Cat. No.: B043004 Get Quote

Proper handling and disposal of 1-Amino-2-propanol are critical for laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to manage this chemical waste responsibly, in accordance

with safety regulations.

Chemical and Physical Properties
Understanding the properties of 1-Amino-2-propanol is the first step in safe handling. Key

quantitative data are summarized below.

Property Value Source

CAS Number 78-96-6

UN Number UN 2735, UN 3259, UN 3267 [1][2][3][4]

Density 0.954 - 0.973 g/cm³ at 25°C [2]

Boiling Point 160°C [2]

Melting Point
-2°C to 26°C (isomer

dependent)
[2]

Flash Point 71°C (closed cup) [2]

Partition Coefficient (log Pow) -0.93
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Adherence to proper operational and disposal plans is mandatory to ensure safety and

compliance.

Personal Protective Equipment (PPE) for Handling and
Disposal
Before handling 1-Amino-2-propanol for disposal, ensure the following PPE is worn:

Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).

Hand Protection: Wear suitable chemical-resistant gloves.[3]

Skin and Body Protection: A complete suit protecting against chemicals is required. The type

of protective equipment must be selected based on the concentration and amount of the

substance at the specific workplace.[2]

Respiratory Protection: In case of vapor or aerosol generation, use a NIOSH (US) or EN 166

(EU) approved respirator.[2]

Spill Containment and Cleanup Protocol
In the event of a spill, follow these steps immediately:

Evacuate and Ventilate: Evacuate the danger area and ensure adequate ventilation. Keep

away from all sources of ignition as vapors can form explosive mixtures with air upon intense

heating.[5]

Contain the Spill: Cover drains to prevent the chemical from entering them. Collect leaking

liquid in sealable containers.[5]

Absorb Remaining Liquid: Use an inert, non-combustible absorbent material such as sand,

earth, or vermiculite to absorb the remaining liquid.[5][6]

Collect Waste: Using spark-proof tools and explosion-proof equipment, collect the absorbed

material and place it into a suitable, closed container for disposal.[5]

Decontaminate: Clean the affected area thoroughly. Wash contaminated clothing before

reuse.[7]
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Step-by-Step Disposal Procedure
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for complete and accurate

classification.[1][3] 1-Amino-2-propanol is generally considered a corrosive hazardous waste

(US EPA waste number D002).[6]

Do Not Dispose in General Waste or Sewer: This product must not be disposed of with

household garbage.[4] Discharge into the environment, including sewage systems, must be

avoided. Neutralization may be required before any potential sewage disposal, but this

should only be done in accordance with local regulations.

Use Original or Approved Containers: Leave the chemical in its original container if possible.

Do not mix it with other waste. Uncleaned containers should be handled and disposed of as

if they contained the product itself.

Label Waste Containers: Clearly label the waste container with the chemical name and

associated hazards.

Store Waste Securely: Store waste containers in a cool, dry, well-ventilated area, away from

incompatible materials like strong oxidizing agents.[1][6] The storage area should be locked

up or accessible only to authorized personnel.[7]

Engage a Licensed Disposal Company: Contact a licensed professional waste disposal

service to handle the disposal of this material. Surplus and non-recyclable solutions should

be offered to an approved disposal company.[2]

Approved Disposal Methods: The licensed facility may use one of the following methods:

Incineration: Dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Neutralization and Landfill: The treatment may involve neutralization with a suitable dilute

acid, followed by burial in a landfill specifically licensed to accept chemical and

pharmaceutical wastes.[6]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Amino-2-propanol.

1-Amino-2-propanol Waste Generated
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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